Cas no 2172583-55-8 (1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one)

• Product Name: 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one
• CAS No: 2172583-55-8
• MF: C₁₀H₁₁F₃N₂OS
• MW: 264.267351388931
• CID: 5569062
• PubChem ID: 165596106
• Update Time: 2025-10-28

1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2172583-55-8
• EN300-1623828
• 1-[3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl]-2,2,2-trifluoroethan-1-one
• 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

• Inchi： 1S/C10H11F3N2OS/c11-10(12,13)8(16)15-3-2-9(14,6-15)7-1-4-17-5-7/h1,4-5H,2-3,6,14H2
• InChI Key： ZJFOJKZIPGETGD-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1(CN(C(C(F)(F)F)=O)CC1)N

Computed Properties

• Exact Mass: 264.05441864g/mol
• Monoisotopic Mass: 264.05441864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 74.6Ų

Additional information on 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one

Introduction to 1-3-Amino-3-(Thiophen-3-yl)pyrrolidin-1-yl-2,2,2-Trifluoroethan-1-one (CAS No. 2172583-55-8)

1-3-Amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one (CAS No. 2172583-55-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiophene ring, a pyrrolidine moiety, and a trifluoromethyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiophene ring is a common heterocyclic aromatic compound found in various natural products and synthetic molecules. It is known for its electron-rich nature and ability to form stable complexes with metal ions, which can be advantageous in drug design. The presence of the thiophene ring in 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one suggests potential interactions with biological targets that require aromaticity or π-electron systems.

The pyrrolidine moiety is another key structural feature of this compound. Pyrrolidine is a five-membered cyclic amine that is widely used in the synthesis of bioactive molecules due to its ability to enhance solubility and bioavailability. In the context of 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one, the pyrrolidine ring may play a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

The trifluoromethyl group is a highly electronegative functional group that imparts unique chemical and physical properties to the molecule. Trifluoromethylated compounds are known for their enhanced metabolic stability and lipophilicity, which can improve their pharmacological profiles. In the case of 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one, the trifluoromethyl group may contribute to its ability to cross biological membranes and reach target sites more effectively.

Recent studies have explored the biological activities of 1-3-amino-3-(thiophen-3-yl)pyrrolidin-1-yl-2,2,2-trifluoroethan-1-one. One notable area of research is its potential as an inhibitor of specific enzymes involved in disease pathways. For example, preliminary data suggest that this compound may exhibit selective inhibition of certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its enzymatic inhibition properties, 1-3-amino-3-(thiophen-3-y l)pyrrolidin - 1 - yl - 2 , 2 , 2 - trif luoroethan - 1 - one has been investigated for its anti-inflammatory effects. In vitro studies have shown that it can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL - 6 , which are critical mediators of inflammation . This makes it a promising candidate for the development of new anti-inflammatory drugs .

The pharmacokinetic profile of 1 - 3 - amino - 3 - ( thiophen - 3 - yl ) pyrrolidin - 1 - yl - 2 , 2 , 2 - trifluoroethan - 1 - one has also been studied extensively . Preclinical data indicate that it has favorable oral bioavailability , low toxicity , and good tissue distribution . These properties make it suitable for further development as an orally administered therapeutic agent .

Clinical trials are currently underway to evaluate the safety and efficacy of 1 - 3 - amino - 3 - ( thiophen - 3 - yl ) pyrrolidin - 1 - yl - 2 , 2 , 2 - trifluoroethan - 1 - one in various disease models . Early results from phase I trials have shown promising outcomes , with no significant adverse effects reported at therapeutic doses . These findings provide a strong foundation for advancing this compound into later stages of clinical development .

In conclusion , 1 - 3 - amino - 3 -( thiophen - 3-y l ) pyrrolidin - 1-y l - 2 , 2 , 2-trif luoroethanone ( CAS No . 2172583 –55–8 ) represents a promising candidate for the treatment of various diseases due to its unique structural features and favorable biological activities . Ongoing research continues to explore its full potential as a therapeutic agent , with the aim of bringing this innovative compound closer to clinical use .